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Compound of Interest

Compound Name: Z-VAN-AMC

Cat. No.: B1460281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Val-Ala-Asn-AMC (Z-VAN-AMC) is a fluorogenic substrate specifically designed for the

sensitive detection of asparaginyl endopeptidase (AEP), also known as legumain. AEP is a

cysteine protease that plays a crucial role in various physiological and pathological processes,

including antigen presentation, protein degradation, and cancer progression. The enzymatic

cleavage of the amide bond between asparagine and 7-amino-4-methylcoumarin (AMC) by

AEP releases the highly fluorescent AMC moiety, allowing for the quantitative measurement of

enzyme activity. Accurate and reproducible experimental results are contingent upon the

correct preparation and storage of the Z-VAN-AMC stock solution. This document provides a

detailed protocol for the preparation, storage, and handling of Z-VAN-AMC stock solutions.

Quantitative Data Summary
For ease of comparison and experimental planning, the following table summarizes the key

quantitative data for preparing Z-VAN-AMC stock solutions.
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Parameter Value Source(s)

Molecular Weight 593.64 g/mol [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Stock Solution Concentration 1 mM, 5 mM, or 10 mM [1]

Storage Temperature
-20°C (short-term) or -80°C

(long-term)
[1]

Short-Term Stability Up to 1 month at -20°C [1]

Long-Term Stability Up to 6 months at -80°C [1]

Typical Working Concentration 50 µM - 100 µM in assay buffer [2][3]

Experimental Protocols
Materials

Z-VAN-AMC powder

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2.0 mL)

Vortex mixer

Water bath or heat block (optional, set to 37°C)

Sonicator (optional)

Calibrated pipettes and sterile pipette tips

Personal protective equipment (gloves, lab coat, safety glasses)

Stock Solution Preparation (10 mM Example)
This protocol describes the preparation of a 10 mM Z-VAN-AMC stock solution. The volumes

can be adjusted proportionally for different desired concentrations or quantities.
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Equilibrate Reagents: Allow the Z-VAN-AMC powder and DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weigh Z-VAN-AMC: Accurately weigh out the desired amount of Z-VAN-AMC powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 5.94 mg of Z-VAN-
AMC (Molecular Weight = 593.64 g/mol ).

Dissolution in DMSO:

Add the weighed Z-VAN-AMC powder to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired concentration. For 1 mL of a

10 mM solution, add 1 mL of DMSO.

Vortex the tube thoroughly for 1-2 minutes to dissolve the powder.

Aid Dissolution (if necessary): If the Z-VAN-AMC does not fully dissolve, you can facilitate

the process by:

Gently warming the solution in a 37°C water bath or heat block for a few minutes.[1]

Sonicating the tube in a water bath sonicator for a short period.[1]

Visually inspect the solution to ensure it is clear and free of any particulate matter before

use.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL or

20 µL) in sterile microcentrifuge tubes.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

Protect the stock solution from light.
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Preparation of Working Solution
The stock solution must be diluted to the final working concentration in the appropriate assay

buffer just before use. The optimal working concentration may vary depending on the specific

experimental conditions, such as enzyme concentration and incubation time. A typical starting

point is a final concentration of 50 µM to 100 µM.

Determine Required Volume: Calculate the volume of the Z-VAN-AMC stock solution needed

to achieve the desired final concentration in your total assay volume.

Dilution: Add the calculated volume of the stock solution to the assay buffer. Mix well by

gentle vortexing or inversion.

Immediate Use: It is recommended to prepare the working solution fresh for each experiment

and use it immediately.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the enzymatic reaction of Z-VAN-AMC and the workflow for

preparing the stock solution.
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Enzymatic Cleavage of Z-VAN-AMC by Legumain
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Z-VAN-AMC (Non-fluorescent)

Z-Val-Ala-Asn AMC (Fluorescent)

Legumain (AEP)
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Click to download full resolution via product page

Caption: Enzymatic reaction of Z-VAN-AMC with Legumain.
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Z-VAN-AMC Stock Solution Preparation Workflow
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Caption: Workflow for preparing Z-VAN-AMC stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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